Cas no 1421587-57-6 ((2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(3-methyl-1,2-oxazol-5-yl)ethylprop-2-enamide)

• Product Name: (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(3-methyl-1,2-oxazol-5-yl)ethylprop-2-enamide
• CAS No: 1421587-57-6
• MF: C₁₆H₁₆N₂O₄
• MW: 300.309244155884
• CID: 6532925
• PubChem ID: 71789705
• Update Time: 2025-07-17

(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(3-methyl-1,2-oxazol-5-yl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(3-methyl-1,2-oxazol-5-yl)ethylprop-2-enamide
• (E)-3-(1,3-benzodioxol-5-yl)-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]prop-2-enamide
• (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(3-methylisoxazol-5-yl)ethyl)acrylamide
• (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]prop-2-enamide
• VU0537371-1
• AKOS024539519
• 3-(Benzo[d][1,3]dioxol-5-yl)-N-(2-(3-methylisoxazol-5-yl)ethyl)acrylamide
• 1421587-57-6
• F6215-0148

• Inchi： 1S/C16H16N2O4/c1-11-8-13(22-18-11)6-7-17-16(19)5-3-12-2-4-14-15(9-12)21-10-20-14/h2-5,8-9H,6-7,10H2,1H3,(H,17,19)/b5-3+
• InChI Key： CANNTKIWGGDMSW-HWKANZROSA-N
• SMILES： O1COC2C=CC(/C=C/C(NCCC3=CC(C)=NO3)=O)=CC1=2

Computed Properties

• Exact Mass: 300.11100700g/mol
• Monoisotopic Mass: 300.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(3-methyl-1,2-oxazol-5-yl)ethylprop-2-enamide

Introduction to Compound with CAS No. 1421587-57-6 and Product Name: (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(3-methyl-1,2-oxazol-5-yl)ethylprop-2-enamide

The compound with the CAS number 1421587-57-6 and the product name (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(3-methyl-1,2-oxazol-5-yl)ethylprop-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure and functional groups, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The presence of both benzodioxol and oxazole moieties in this compound suggests a rich chemical diversity that can be exploited for pharmacological activity. Benzodioxol derivatives are known for their role in various biological processes, while oxazole compounds have shown promise in multiple therapeutic areas.

The specific configuration of the molecule, denoted by the (2E) designation, indicates the geometry of the double bond in the propenamide moiety. This geometric arrangement can critically influence the compound's interactions with biological targets, making it a crucial aspect to consider in its pharmacological evaluation. The N-substituted ethyl group further enhances the complexity of the molecule, providing additional sites for potential modifications and functionalization.

Recent studies have highlighted the importance of multitargeted drug design strategies, where a single molecule interacts with multiple biological targets to achieve therapeutic efficacy. The compound in question exhibits structural features that make it a candidate for such an approach. The benzodioxol ring can interact with serotonergic receptors, while the oxazole ring may engage with other key targets, potentially leading to synergistic effects.

The synthesis of this compound involves sophisticated organic transformations that showcase the capabilities of modern synthetic chemistry. The introduction of the 3-methyl group on the oxazole ring not only adds to its structural complexity but also influences its electronic properties, which can be fine-tuned to optimize biological activity. These synthetic strategies are crucial for developing libraries of compounds that can be screened for pharmacological properties.

In the realm of drug discovery, computational methods play an increasingly pivotal role in predicting and optimizing molecular properties. Molecular modeling techniques have been employed to simulate the interactions of this compound with various biological targets. These simulations have provided valuable insights into its binding affinity and potential side effects, guiding further optimization efforts.

The benzodioxol moiety is particularly interesting due to its presence in several known bioactive molecules. Its ability to modulate neurotransmitter systems has been explored in various preclinical studies, suggesting its potential as a scaffold for developing new treatments for neurological disorders. The combination with the oxazole ring in this compound may lead to novel pharmacological profiles that are not observed with individual components.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. The growing burden of chronic diseases has necessitated the development of innovative therapeutic approaches. The multifaceted nature of this molecule makes it a promising candidate for further investigation into conditions such as depression, anxiety, and other central nervous system disorders.

As research progresses, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits. The compound's unique structural features offer a rich ground for exploration, with possibilities ranging from small-scale modifications to large-scale drug development programs.

The future directions for this research include exploring derivative compounds that may enhance or modify the pharmacological properties of the parent molecule. By leveraging advanced synthetic techniques and computational tools, scientists can rapidly design and test new analogs with improved efficacy and reduced side effects.

In conclusion, the compound with CAS No. 1421587-57-6 and product name (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-2-(3-methyl-1,2-oxazol-5-yl)ethylprop-2-enamide represents a significant advancement in pharmaceutical chemistry. Its complex structure and functional groups make it a promising candidate for further research into various therapeutic areas. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and development.